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Compound of Interest

Compound Name: 4-Benzyloxyphenyl isocyanate

Cat. No.: B112699

An In-depth Technical Guide to 4-
Benzyloxyphenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural information,
synthesis, and properties of 4-Benzyloxyphenyl isocyanate, a versatile bifunctional reagent
with applications in organic synthesis and materials science, including areas relevant to drug
development.

Structural Information and Identifiers

4-Benzyloxyphenyl isocyanate is an aromatic isocyanate featuring a benzyloxy group. This
combination of a reactive isocyanate and a protected phenol makes it a valuable building block
in multi-step syntheses.

SMILES:C1=CC=C(C=C1)COC2=CC=C(C=C2)N=C=0[1]
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Property Value Source
Molecular Formula C14H11NO2 [1112]
Molecular Weight 225.24 g/mol [1][2]
CAS Number 50528-73-9 [11[2]

1-isocyanato-4-
IUPAC Name
(phenylmethoxy)benzene

[1]

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of 4-Benzyloxyphenyl

isocyanate is presented below.

Physical Properties

Property Value Source
Appearance Crystalline Solid [3]
Melting Point 60-62 °C [3]
Boiling Point 129 °C at 0.2 mmHg [3]

B Soluble in many organic
Solubility vent
solvents.

[3]

Spectroscopic Data
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Technique Data Source

The IR spectrum is
characterized by a strong,
sharp absorption band around
2270 cm~t which is indicative
of the N=C=0 asymmetric

Infrared (IR) Spectroscopy stretching vibration of the [1]
isocyanate group.[4] Other
characteristic peaks would
include those for the aromatic
C-H and C=C bonds, and the
C-0O ether linkage.

The *H NMR spectrum would

i be expected to show signals
1H Nuclear Magnetic

for the benzylic protons (a
Resonance (NMR)

singlet), and the aromatic

Spectroscopy
protons on both the benzyl and
phenyl rings.
The 3C NMR spectrum will
13C Nuclear Magnetic show a characteristic signal for
Resonance (NMR) the isocyanate carbon, in [1]
Spectroscopy addition to the aromatic and

benzylic carbons.

The mass spectrum would
show the molecular ion peak

Mass Spectrometry (MS) ] [1]
corresponding to the molecular

weight of the compound.

Synthesis and Experimental Protocols

The most common and direct method for the synthesis of 4-Benzyloxyphenyl isocyanate is
the reaction of 4-benzyloxyaniline with a phosgene equivalent, such as phosgene or
triphosgene.

Synthesis of 4-Benzyloxyphenyl isocyanate.
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Detailed Experimental Protocol for Synthesis

This protocol is based on general procedures for the synthesis of aryl isocyanates from the

corresponding anilines using triphosgene.[5][6] Caution: Phosgene and triphosgene are highly

toxic and should be handled with extreme care in a well-ventilated fume hood by trained

personnel.

Materials:

4-Benzyloxyaniline

Triphosgene (bis(trichloromethyl) carbonate)
Anhydrous dichloromethane (DCM)
Anhydrous triethylamine (EtsN)

Anhydrous inert gas (e.g., nitrogen or argon)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and an inert gas inlet, dissolve 4-benzyloxyaniline (1.0 equivalent) in
anhydrous DCM.

To this solution, add a solution of triphosgene (0.4 equivalents) in anhydrous DCM dropwise
at 0 °C under an inert atmosphere.

After the addition is complete, add a solution of anhydrous triethylamine (2.2 equivalents) in
anhydrous DCM dropwise, maintaining the temperature at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for several hours (the
reaction progress can be monitored by thin-layer chromatography or IR spectroscopy by
observing the disappearance of the amine and the appearance of the isocyanate peak).

Upon completion, the reaction mixture is typically filtered to remove triethylamine
hydrochloride salt.
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o The filtrate is then concentrated under reduced pressure to yield the crude 4-
Benzyloxyphenyl isocyanate.

 Purification is generally achieved by vacuum distillation or recrystallization from a suitable
solvent (e.g., hexanes).[5]

Reactivity and Applications

The isocyanate group is highly electrophilic and readily reacts with nucleophiles. This reactivity
IS the basis for its utility in synthesis.

Key Reactions

» Urethane Formation: Reacts with alcohols to form carbamates (urethanes). This is the
foundational reaction for polyurethane chemistry.[3]

¢ Urea Formation: Reacts with primary and secondary amines to form ureas. This reaction is
widely used in the synthesis of a variety of biologically active molecules.

e Reaction with Water: Reacts with water to form an unstable carbamic acid, which then
decomposes to the corresponding amine (4-benzyloxyaniline) and carbon dioxide.

Reactivity of 4-Benzyloxyphenyl isocyanate.

Applications in Drug Development and Research

The dual functionality of 4-Benzyloxyphenyl isocyanate makes it a valuable tool in medicinal
chemistry and drug discovery.

» Scaffold Decoration: The isocyanate group can be used to introduce a benzyloxyphenyl
moiety into a molecule, which can be useful for structure-activity relationship (SAR) studies.
The benzyloxy group can serve as a protected phenol, which can be deprotected in a later
step to reveal a free hydroxyl group for further functionalization or to act as a key
pharmacophore.[3]

o Linker Chemistry: In the development of targeted therapies, such as antibody-drug
conjugates (ADCs) or proteolysis-targeting chimeras (PROTACS), isocyanates can be used
to form stable urea or carbamate linkages to connect different molecular components.
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o Biomedical Materials: Isocyanates are the fundamental building blocks of polyurethanes, a
class of polymers with widespread use in biomedical devices due to their biocompatibility.[3]
Functionalized isocyanates can be used to create materials for drug delivery and tissue
engineering.[3]

Safety Information

Isocyanates are known respiratory and skin sensitizers and should be handled with appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a
well-ventilated area. Inhalation of isocyanate vapors can cause respiratory irritation and
sensitization. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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